Cas no 391219-80-0 (1-{(benzenesulfonyl)(pentyl)carbamoylamino}-N-(3-nitrophenyl)formamide)

• Product Name: 1-{(benzenesulfonyl)(pentyl)carbamoylamino}-N-(3-nitrophenyl)formamide
• CAS No: 391219-80-0
• MF: C₁₉H₂₂N₄O₆S
• MW: 434.466183185577
• CID: 6198633
• PubChem ID: 5114033
• Update Time: 2025-05-25

1-{(benzenesulfonyl)(pentyl)carbamoylamino}-N-(3-nitrophenyl)formamide Chemical and Physical Properties

Names and Identifiers

• 1-{(benzenesulfonyl)(pentyl)carbamoylamino}-N-(3-nitrophenyl)formamide
• 1-{[(benzenesulfonyl)(pentyl)carbamoyl]amino}-N-(3-nitrophenyl)formamide
• AKOS024574380
• F0072-0120
• SR-01000004817-1
• SR-01000004817
• 1-(benzenesulfonyl)-3-[(3-nitrophenyl)carbamoyl]-1-pentylurea
• 391219-80-0
• N-(((3-nitrophenyl)carbamoyl)carbamoyl)-N-pentylbenzenesulfonamide

• Inchi： 1S/C19H22N4O6S/c1-2-3-7-13-22(30(28,29)17-11-5-4-6-12-17)19(25)21-18(24)20-15-9-8-10-16(14-15)23(26)27/h4-6,8-12,14H,2-3,7,13H2,1H3,(H2,20,21,24,25)
• InChI Key： VTNXRSHTSHNSCX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N(C(NC(NC1C=CC=C(C=1)[N+](=O)[O-])=O)=O)CCCCC)(=O)=O

Computed Properties

• Exact Mass: 434.12600561g/mol
• Monoisotopic Mass: 434.12600561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 150Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-{(benzenesulfonyl)(pentyl)carbamoylamino}-N-(3-nitrophenyl)formamide

Professional Introduction to 1-{(benzenesulfonyl)(pentyl)carbamoylamino}-N-(3-nitrophenyl)formamide (CAS No. 391219-80-0)

1-{(benzenesulfonyl)(pentyl)carbamoylamino}-N-(3-nitrophenyl)formamide, with the CAS number 391219-80-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes functional groups such as benzenesulfonyl, pentylcarbamoylamino, and 3-nitrophenylformamide. The presence of these distinct moieties not only endows the molecule with unique chemical properties but also opens up a myriad of possibilities for its application in drug discovery and medicinal chemistry.

The benzenesulfonyl group is a well-known pharmacophore that is frequently incorporated into pharmaceutical agents due to its ability to enhance binding affinity and metabolic stability. In the context of 1-{(benzenesulfonyl)(pentyl)carbamoylamino}-N-(3-nitrophenyl)formamide, this group likely contributes to the compound's interaction with biological targets, thereby influencing its pharmacological activity. The pentylcarbamoylamino moiety further adds to the molecular complexity, potentially modulating the compound's solubility and bioavailability. These structural features make this compound a promising candidate for further exploration in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging these tools, scientists have been able to identify potential binding interactions between 1-{(benzenesulfonyl)(pentyl)carbamoylamino}-N-(3-nitrophenyl)formamide and various biological targets, including enzymes and receptors. Such insights are crucial for optimizing the compound's pharmacokinetic properties and enhancing its therapeutic efficacy.

The 3-nitrophenylformamide group is another key feature of this compound that warrants detailed investigation. Nitroaromatic compounds have long been recognized for their diverse biological activities, ranging from antimicrobial to anticancer effects. The incorporation of a nitro group into the molecular framework of 1-{(benzenesulfonyl)(pentyl)carbamoylamino}-N-(3-nitrophenyl)formamide may confer additional biological functions, making it a versatile scaffold for drug design. Moreover, the nitro group can be chemically modified under specific conditions, allowing for further functionalization and tailoring of the compound's properties.

In the realm of drug discovery, the synthesis of novel heterocyclic compounds remains a cornerstone of innovation. 1-{(benzenesulfonyl)(pentyl)carbamoylamino}-N-(3-nitrophenyl)formamide exemplifies the importance of heterocyclic chemistry in developing next-generation therapeutics. Heterocyclic structures are prevalent in many FDA-approved drugs due to their favorable pharmacological profiles, including enhanced binding affinity and selectivity. The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry, paving the way for similar approaches in generating structurally diverse libraries for high-throughput screening.

The role of combinatorial chemistry and parallel synthesis has been instrumental in accelerating the discovery process for new drug candidates. By synthesizing large libraries of related compounds efficiently, researchers can rapidly identify lead structures with promising biological activity. 1-{(benzenesulfonyl)(pentyl)carbamoylamino}-N-(3-nitrophenyl)formamide serves as an excellent example of how combinatorial methods can be employed to explore chemical space systematically. This approach not only saves time but also reduces costs associated with traditional trial-and-error methodologies.

The impact of green chemistry principles on pharmaceutical synthesis cannot be overstated. Modern synthetic strategies increasingly emphasize sustainability by minimizing waste generation and utilizing environmentally benign reagents. The preparation of 1-{(benzenesulfonyl)(pentyl)carbamoylamino}-N-(3-nitrophenyl)formamide adheres to these principles by employing catalytic methods and solvent systems that are less harmful to the environment. Such practices align with global efforts to promote sustainable industrial processes and reduce the ecological footprint of chemical manufacturing.

Advances in biocatalysis have also revolutionized the way complex molecules are synthesized. Enzymatic reactions offer unparalleled selectivity and mild reaction conditions, making them ideal for constructing intricate molecular architectures like those found in 1-{(benzenesulfonyl)(pentyl)carbamoylamino}-N-(3-nitrophenyl)formamide. By harnessing the power of biocatalysts, chemists can achieve transformations that would be otherwise challenging or impossible using traditional synthetic methods. This underscores the growing importance of interdisciplinary approaches in modern drug discovery.

The integration of artificial intelligence (AI) into drug development workflows has transformed how researchers identify and optimize lead compounds. AI-driven platforms can analyze vast datasets rapidly, identifying patterns that human experts might overlook. In the case of 1-{(benzenesulfonyl)(pentyl)carbamoylamino}-N-(3-nitrophenyl)formamide, AI algorithms have been used to predict its biological activity and suggest modifications that could enhance its therapeutic potential. This synergy between computational tools and experimental chemistry represents a paradigm shift in how new drugs are discovered and developed.

The future prospects for 1-{(benzenesulfonyl)(pentyl)carbamoylamino}-N-(3-nitrophenyl)formamide are promising, given its unique structural features and potential applications in medicine. Ongoing research aims to elucidate its mechanism of action and explore its efficacy in preclinical models. As our understanding of complex molecular interactions continues to grow, compounds like this one are poised to play a pivotal role in addressing unmet medical needs across various therapeutic areas.